Cas no 867261-92-5 (2-(3-Bromophenyl)quinoline-4-carboxylic acid)

• Product Name: 2-(3-Bromophenyl)quinoline-4-carboxylic acid
• CAS No: 867261-92-5
• MF: C₁₆H₁₀BrNO₂
• MW: 328.160103321075
• CID: 871497
• Update Time: 2023-08-03

2-(3-Bromophenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)quinoline-4-carboxylic acid
• 2-(3-Bromo-phenyl)-quinoline-4-carboxylic acid
• 2-(3-bromophenyl)-4-quinolinecarboxylic acid
• 4-Quinolinecarboxylicacid, 2-(3-bromophenyl)-
• 5E1
• PubChem5996
• Oprea1_022872
• Oprea1_411586
• STK386195
• BBL013777
• ST005645
• BC003084
• R3657
• 4-Quinolinecarboxylic acid, 2-(3-bromophenyl)-
• A82
• 2-(3-Bromophenyl)quinoline-4-carboxylic acid

• Inchi： 1S/C16H10BrNO2/c17-11-5-3-4-10(8-11)15-9-13(16(19)20)12-6-1-2-7-14(12)18-15/h1-9H,(H,19,20)
• InChI Key： KBIDGMKRLPPRNG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Topological Polar Surface Area: 50.2